Cas no 1328640-65-8 ((3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol)

• Product Name: (3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol
• CAS No: 1328640-65-8
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD20491554
• CID: 5158938
• PubChem ID: 60136549
• Update Time: 2026-03-04

(3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol
• (5-amino-2-ethylpyrazol-3-yl)methanol
• STL584436
• 1H-Pyrazole-5-methanol, 3-amino-1-ethyl-
• (5-amino-2-ethyl-pyrazol-3-yl)methanol

• MDL： MFCD20491554
• Inchi： 1S/C6H11N3O/c1-2-9-5(4-10)3-6(7)8-9/h3,10H,2,4H2,1H3,(H2,7,8)
• InChI Key： AENFNBSULQLRQI-UHFFFAOYSA-N
• SMILES： OCC1=CC(N)=NN1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• XLogP3: -0.7
• Topological Polar Surface Area: 64.099

Additional information on (3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol

Introduction to (3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol (CAS No. 1328640-65-8)

(3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol (CAS No. 1328640-65-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AEP, is characterized by its unique pyrazole ring structure and the presence of an amino and hydroxymethyl group. These functional groups contribute to its potential therapeutic applications and make it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrazole ring, a five-membered heterocyclic compound, is a common scaffold in drug discovery due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The amino group in (3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol enhances its basicity and can participate in hydrogen bonding, while the hydroxymethyl group provides additional reactivity and solubility properties. These features collectively make (3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol a promising candidate for the development of new drugs.

Recent studies have highlighted the potential of (3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The ability to modulate inflammatory pathways makes these derivatives attractive for the treatment of conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory effects, (3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol has been investigated for its potential as an antiviral agent. Studies have demonstrated that certain derivatives can inhibit viral replication by interfering with key viral enzymes. This property is particularly relevant in the context of emerging viral threats, where new antiviral drugs are urgently needed.

The pharmacokinetic properties of (3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its good oral bioavailability and low toxicity further enhance its potential for clinical applications.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous preclinical and clinical trials. In this regard, (3-Amino-1-ethyl-1H-pyrazol-5-yl)methanol has shown promising results in preclinical studies. Animal models have demonstrated that this compound can effectively reduce inflammation and pain without significant side effects. These findings provide a strong foundation for advancing it into clinical trials.

Moreover, the synthetic accessibility of (3-Amino-1-ethyl-1H-pyrazol-5-y-lmethanol) makes it an attractive target for medicinal chemists. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods often involve multi-step reactions that can be optimized to achieve high yields and purity levels, ensuring a consistent supply for research and development purposes.

The versatility of (3-Amino-1-ethyl-H-pyrazol--yl)methanol extends beyond its direct therapeutic applications. It serves as a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the preparation of compounds with anti-cancer properties or as ligands for G protein-coupled receptors (GPCRs), which are important targets in drug discovery.

In conclusion, (3-Amino--ethyl-H-pyrazol--yl)methanol (CAS No. 1328640--8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacological properties, make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical contexts.